Cas no 64572-88-9 (1,6-dihydro-Pyrrolo[2,3-e]indole)
64572-88-9 structure
Product Name:1,6-dihydro-Pyrrolo[2,3-e]indole
CAS No:64572-88-9
MF:C10H8N2
MW:156.183921813965
CID:499825
PubChem ID:12378709
Update Time:2025-04-19
1,6-dihydro-Pyrrolo[2,3-e]indole Chemical and Physical Properties
Names and Identifiers
-
- 1,6-dihydro-Pyrrolo[2,3-e]indole
- Benzo[1,2-b:3,4-b]dipyrrole, 1,6-dihydro- (9CI)
- 1H,6H-Pyrrolo[2,3-e]indole
- Benzo[1,2-b:3,4-b']dipyrrole,1,6-dihydro- (9CI)
- 64572-88-9
- 1,6-Dihydropyrrolo[2,3-e]indole
- SCHEMBL15834703
-
- Inchi: 1S/C10H8N2/c1-2-9-8(4-6-11-9)10-7(1)3-5-12-10/h1-6,11-12H
- InChI Key: LFQBROSJQFUYMI-UHFFFAOYSA-N
- SMILES: N1C=CC2=CC=C3C(C=CN3)=C12
Computed Properties
- Exact Mass: 156.068748264g/mol
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 31.6Ų
1,6-dihydro-Pyrrolo[2,3-e]indole Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
64572-88-9 (1,6-dihydro-Pyrrolo[2,3-e]indole) Related Products
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- 6336-32-9(5,11-Dihydroindolo3,2-bcarbazole)
- 239-01-0(11H-Benzoacarbazole)
- 111296-90-3(5,7-Dihydro-indolo2,3-bcarbazole)
- 230-46-6(1,7-Phenanthroline)
- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
- 271-34-1(1H-pyrrolo[3,2-c]pyridine)
- 194-59-2(7H-Dibenzoc,gcarbazole)
- 233-36-3(1H-Pyrrolo[2,3-f]quinoline(8CI,9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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